4-Methoxy-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 6-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H15F3N8O/c1-27-13-8-12(19-9-20-13)25-6-4-24(5-7-25)11-3-2-10-21-22-14(15(16,17)18)26(10)23-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: JXQYOAWJBRGUPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C15H15F3N8O
• Molecular Weight: 380.33 g/mol

Description

“4-Methoxy-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine” is a complex organic compound. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of such compounds often involves multi-component reactions. A convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs readily available trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate as starting materials.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It contains a pyrimidine ring, a piperazine ring, and a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple functional groups. The triazole ring, in particular, is known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Triazole compounds are generally known for their stability and biological activity.

Future Directions

The future directions for this compound could involve further studies on its synthesis, properties, and potential applications. Given the biological activity of triazole compounds, it could have potential applications in pharmaceuticals.